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Compound of Interest

Compound Name:
3-(Chloromethyl)-4-methylpyridine

hydrochloride

CAS No.: 1465-19-6

Cat. No.: B1283261

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 3-(Chloromethyl)-4-methylpyridine hydrochloride. This compound is a key intermediate

in the synthesis of various pharmaceutical and agrochemical compounds.[1][2] Its utility

primarily stems from its function as an alkylating agent, allowing for the introduction of the 4-

methyl-3-pyridylmethyl group into a variety of molecules.[3][4]
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Property Value Reference

Chemical Name
3-(Chloromethyl)-4-

methylpyridine hydrochloride

CAS Number 1465-19-6 [5]

Molecular Formula C₇H₉Cl₂N [5]

Molecular Weight 178.06 g/mol [5]

Appearance
White to off-white crystalline

solid
[6]

Melting Point 128-131°C [6]

Solubility Soluble in water

Hazard Identification and Safety Precautions
3-(Chloromethyl)-4-methylpyridine hydrochloride is a hazardous substance and requires

careful handling to avoid exposure.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Signal Word: Danger

Hazard Statements:
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H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H341: Suspected of causing genetic defects.

Precautionary Statements:

P201: Obtain special instructions before use.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Personal Protective Equipment (PPE)
A comprehensive set of PPE is mandatory when handling this compound.

PPE Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

acid gases should be used if engineering

controls are not sufficient.
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Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents and strong bases.

Keep the container tightly closed.

Store in a corrosive-resistant container.[4]

First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Immediately call a poison control

center or seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Spill and Disposal Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal.

For large spills, contain the spill and collect the material using a method that does not

generate dust.

Wash the spill area with soap and water.

Disposal:
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Dispose of the waste in accordance with local, state, and federal regulations.

Do not dispose of it down the drain.

Application Notes: Use as an Alkylating Agent
3-(Chloromethyl)-4-methylpyridine hydrochloride is an effective reagent for the N-alkylation

of heterocyclic compounds.[2] The chloromethyl group is a good leaving group, facilitating

nucleophilic substitution reactions with a variety of nitrogen-containing molecules.[3][4] This

reaction is a fundamental step in the synthesis of many pharmaceutical compounds.

General Reaction Scheme:

Reactants

Reaction Conditions Products

3-(Chloromethyl)-4-methylpyridine
hydrochloride

N-alkylated Product

Nucleophile (e.g., R-NH₂)
(Heterocycle)

Base (e.g., K₂CO₃) Facilitates reaction

Solvent (e.g., DMF)

Temperature

Byproducts (e.g., KCl, H₂O, CO₂)

Click to download full resolution via product page

Caption: General reaction scheme for N-alkylation.
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Experimental Protocols
Protocol 1: Synthesis of N-(4-methyl-3-
pyridinylmethyl)piperidine
This protocol is adapted from a general procedure for the N-alkylation of nitrogen heterocycles

using a related pyridine derivative.[2]

Materials:

3-(Chloromethyl)-4-methylpyridine hydrochloride

Piperidine

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-(Chloromethyl)-4-
methylpyridine hydrochloride (1.0 eq) in DMF.

Add potassium carbonate (2.5 eq) to the solution.

Add piperidine (1.2 eq) dropwise to the reaction mixture.

Stir the reaction mixture at room temperature for 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50

mL).
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Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain N-(4-methyl-3-

pyridinylmethyl)piperidine.

Quantitative Data (Example):

Reactant 1 Reactant 2 Product
Reaction Time
(h)

Yield (%)

3-

(Chloromethyl)py

ridine

hydrochloride

Tetrahydropyrrol

e

N-(3-

pyridinylmethyl)t

etrahydropyrrole

3 87.1[2]

3-

(Chloromethyl)py

ridine

hydrochloride

Pyrrolidine

N-(3-

pyridinylmethyl)p

yrrolidine

16 85.5[2]

3-

(Chloromethyl)py

ridine

hydrochloride

Morpholine

N-(3-

pyridinylmethyl)

morpholine

16 73.1[2]

Note: The yields provided are for the synthesis using 3-(chloromethyl)pyridine hydrochloride,

and are illustrative for the expected reactivity.

Protocol 2: General Procedure for Reaction with Thiol
Nucleophiles
This protocol is a general guideline adapted from procedures for similar chloromethylated

heterocycles.[4]

Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://patents.google.com/patent/WO2000043365A1/en
https://patents.google.com/patent/WO2000043365A1/en
https://patents.google.com/patent/WO2000043365A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC2782628/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-(Chloromethyl)-4-methylpyridine hydrochloride

Thiol (e.g., thiophenol)

Sodium ethoxide or potassium carbonate

Ethanol or DMF

Procedure:

To a solution of the thiol (1.0 eq) in ethanol or DMF, add a base such as sodium ethoxide or

potassium carbonate to generate the thiolate anion.

Add 3-(Chloromethyl)-4-methylpyridine hydrochloride (1.0 eq) to the mixture.

Stir the reaction at room temperature or with gentle heating.

Monitor the reaction by TLC.

Upon completion, quench the reaction with water, extract the product with a suitable organic

solvent, and purify as necessary.

Experimental Workflow and Safety
The following diagram illustrates a typical workflow for handling and using 3-(Chloromethyl)-4-
methylpyridine hydrochloride in a laboratory setting, incorporating essential safety checks.
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Preparation

Handling and Reaction

Work-up and Purification

Cleanup and Disposal

Review SDS and Protocol
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Caption: Safe handling and experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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